b]Furan-21-yl acetate

Core Science & Biosynthesis

Engineering the Naphtho[2,1-b]furan-21-yl Acetate Scaffold: Next-Generation Rifamycins and the Evasion of Antimicrobial Resistance

Executive Summary

The naphtho[2,1-b]furan-21-yl acetate structural motif is the defining pharmacophore of the ansamycin class of antibiotics, universally recognized in clinical practice as the rifamycins (e.g., rifampicin, rifabutin, rifaximin)[1]. This complex macrocyclic core is responsible for the potent, sterilizing inhibition of bacterial DNA-dependent RNA polymerase (RNAP)[2]. However, the clinical utility of this scaffold is increasingly threatened by sophisticated bacterial resistance mechanisms, particularly in non-tuberculous mycobacteria (NTM) like Mycobacterium abscessus.

This technical whitepaper synthesizes recent breakthroughs in the structural pharmacology of the naphtho[2,1-b]furan-21-yl acetate core. We detail the molecular mechanics of emerging resistance—specifically ADP-ribosylation and HelR-mediated target protection—and outline rational drug design strategies and self-validating experimental workflows utilized to engineer next-generation, resistance-evading derivatives.

Structural Pharmacology of the Pharmacophore

The binding of the naphtho[2,1-b]furan-21-yl acetate core to the β -subunit of bacterial RNAP is highly stereospecific. The mechanism of action relies on a precise hydrogen-bonding network within the DNA/RNA channel of RNAP, which sterically occludes the elongation of nascent RNA transcripts beyond 2-3 nucleotides[2].

Crystallographic mapping of the RNAP-drug complex reveals that the C21 and C23 hydroxyl/acetate groups on the aliphatic ansa-chain, alongside the C1 and C8 oxygen atoms on the naphthofuran ring, are strictly essential for orthosteric binding[3]. Direct substitution or chemical modification at the C21 or C23 positions completely abolishes RNAP binding affinity, rendering the drug inactive[4]. Consequently, modern drug design must preserve the 21-yl acetate geometry while modifying adjacent, solvent-exposed regions to circumvent resistance.

The Dual Threat: Enzymatic Inactivation and Target Protection

Recent discoveries have elucidated two primary mechanisms by which environmental and pathogenic bacteria neutralize the naphtho[2,1-b]furan-21-yl acetate core:

Enzymatic Inactivation via ADP-Ribosylation

Pathogens such as M. abscessus exhibit intrinsic resistance to rifamycins by expressing specialized ADP-ribosyltransferases (Arr)[5]. These enzymes utilize NAD+ as a cofactor to transfer a bulky ADP-ribose moiety directly onto the C23 hydroxyl group of the drug[3]. This modification introduces a severe steric clash that physically prevents the naphthofuran core from docking into the RNAP binding pocket[6].

Target Protection via HelR Helicases

A groundbreaking discovery in Actinobacteria identified HelR, an ATP-dependent helicase-like protein that confers broad-spectrum rifamycin tolerance[7]. Rather than modifying the drug, HelR forms a complex with the stalled RNAP and actively dislodges the naphtho[2,1-b]furan-21-yl acetate core from the binding channel, rescuing transcription[7].

HelR-mediated resistance: Active displacement of the naphtho[2,1-b]furan core from bacterial RNAP.

Rational Design: The C25-Modification Strategy

To overcome Arr-mediated resistance without disrupting the essential C21/C23 RNAP contacts, structural biologists mapped the spatial constraints of the RNAP binding pocket. While the C21 and C23 positions are tightly enveloped by the enzyme, the adjacent C24 and C25 positions face a larger, unoccupied void space[3].

By synthesizing C25-modified derivatives (e.g., C25-carbamates or benzoates), researchers have successfully engineered a "steric shield"[6]. When an Arr enzyme attempts to dock onto the drug to modify C23, the bulky C25 modification physically blocks the enzyme's active site. Because the RNAP pocket has a void near C25, the modified drug retains full nanomolar affinity for its primary target, successfully restoring bactericidal activity[3].

Rational drug design workflow for C25-modified naphtho[2,1-b]furan-21-yl acetate derivatives.

Quantitative Efficacy Data

The efficacy of C25-modifications in preserving the naphtho[2,1-b]furan-21-yl acetate core's activity is demonstrated by comparing standard rifamycins against next-generation derivatives (e.g., Compound 5j / 5a)[3][5][6].

Compound Class	Modification	M. tuberculosis MIC (µg/mL)	M. abscessus MIC (µg/mL)	Arr-Mediated Inactivation Rate	RNAP Binding Affinity ( Kd​ )
Rifampicin	None (Wild-Type)	0.01	> 128.0	Rapid / Complete	< 1 nM
Rifabutin	Spiro-piperidyl	0.005	16.0 - 32.0	Moderate	< 1 nM
Compound 5a/5j	C25-Benzoate/Carbamate	0.01	1.0 - 2.0	None (Resistant)	< 1 nM

Data summarizes the restoration of anti-NTM activity by preventing ADP-ribosylation while maintaining primary target affinity.

Self-Validating Experimental Workflows

To ensure scientific integrity and reproducibility, the evaluation of novel naphtho[2,1-b]furan-21-yl acetate derivatives must rely on self-validating assay systems. The following protocols detail the causality behind each experimental choice.

Protocol A: Arr-Mediated ADP-Ribosylation Kinetics Assay

Objective: Quantify the resilience of C25-modified derivatives against enzymatic inactivation[6]. Causality & Controls: By comparing wild-type Arr (ArrMab) with a D82A catalytic dead mutant, we isolate the specific catalytic transfer of ADP-ribose from non-specific protein binding events. Asp82 is the catalytic residue; its mutation ensures that any observed drug depletion in the wild-type assay is strictly enzymatic.

• Buffer Preparation: Prepare reaction buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl2) containing 1 mM NAD+ (the obligate ADP-ribose donor).

• Substrate Introduction: Introduce 50 µM of the target naphtho[2,1-b]furan-21-yl acetate derivative.

• Reaction Initiation: Initiate the reaction by adding 1 µM of purified ArrMab (Experimental arm) or ArrMab-D82A (Control arm).

• Quenching: At defined intervals (0, 15, 30, 60 min), extract 50 µL aliquots and quench immediately in 150 µL of 1% formic acid in acetonitrile. Causality: The highly acidic organic solvent instantly denatures the enzyme, halting the reaction and precipitating proteins to ensure a clean injection for mass spectrometry.

• LC-MS Analysis: Centrifuge the quenched samples and analyze the supernatant via LC-MS. Monitor for the depletion of the parent mass and the appearance of a +541 Da mass shift, which is the exact molecular weight signature of ADP-ribosylation.

Protocol B: HelR-RNAP Photocrosslinking and Displacement Assay

Objective: Validate the physical ejection of the drug from the RNAP pocket by HelR[7]. Causality & Controls: Standard affinity assays cannot distinguish between allosteric conformational changes and active physical displacement. Utilizing a UV-reactive diazirine-functionalized rifamycin photoprobe allows us to covalently trap the drug in the RNAP pocket unless HelR physically removes it prior to UV irradiation.

• Equilibrium Binding: Incubate E. coli RNAP (100 nM) with the diazirine-rifamycin fluorescent probe (500 nM) in the dark for 30 minutes to establish equilibrium binding.

• HelR Introduction: Add purified HelR (1 µM) alongside 2 mM ATP. Causality: Because HelR is an ATP-dependent helicase, a parallel control using ATP γ S (a non-hydrolyzable ATP analog) must be run to prove that ATP hydrolysis provides the mechanical force necessary for drug ejection.

• Covalent Trapping: Irradiate the microplate at 365 nm for 10 minutes. This triggers diazirine carbene formation, covalently crosslinking any probe that remains bound within the RNAP channel.

• Resolution: Resolve the complexes via SDS-PAGE and visualize using in-gel fluorescence. A loss of the fluorescent band specifically on the RNAP β -subunit in the ATP/HelR arm—but not in the ATP γ S arm—confirms active, mechanically driven displacement.

Conclusion

The naphtho[2,1-b]furan-21-yl acetate core remains one of the most potent pharmacophores in antibacterial drug design. By leveraging high-resolution structural biology to map the RNAP binding pocket, researchers have successfully engineered C25-modified derivatives that sterically repel inactivating enzymes like Arr without sacrificing target affinity. Coupled with a deep mechanistic understanding of target-protection proteins like HelR, these rational design strategies are paving the way for next-generation therapies capable of eradicating highly resistant mycobacterial infections.

References

• Next-generation rifamycins for the treatment of mycobacterial infections Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules EcoSal Plus URL:[Link]

• HelR is a helicase-like protein that protects RNA polymerase from rifamycin antibiotics bioRxiv URL:[Link]

• Novel Ansa-Chain Conformation of a Semi-Synthetic Rifamycin Prepared Employing the Alder-Ene Reaction: Crystal Structure and Absolute Stereochemistry MDPI URL:[Link]

• Rifampicin Wikipedia URL:[Link]

• C25-modified rifamycin derivatives with improved activity against Mycobacterium abscessus PNAS Nexus URL:[Link]

• Redesign of Rifamycin Antibiotics to Overcome ADP‐Ribosylation‐Mediated Resistance Angewandte Chemie International Edition (via NIH) URL:[Link]

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Protocols & Analytical Methods

Using b]Furan-21-yl acetate as a precursor in complex organic synthesis

An Application Guide to (Furan-2-yl)methyl Acetate: A Versatile and Stable Precursor in Complex Organic Synthesis

For research scientists and professionals in drug development, the strategic selection of starting materials is paramount to the success of a synthetic campaign. (Furan-2-yl)methyl acetate, commonly known as furfuryl acetate, has emerged as a pivotal precursor derived from renewable biomass resources.[1] Its growing importance stems not from its own biological activity, but from its role as a stable, easily handled, and synthetically versatile building block.

This technical guide provides an in-depth exploration of furfuryl acetate as a precursor in advanced organic synthesis. We will move beyond simple procedural lists to dissect the causality behind its applications, focusing on its function as a masked diene for cycloadditions and as a stable progenitor for reactive intermediates destined for cascade rearrangements. The protocols herein are designed to be self-validating, grounded in established chemical principles and supported by authoritative literature.

Physicochemical Properties and Spectroscopic Profile

Understanding the fundamental properties of furfuryl acetate is essential for its effective use in the laboratory. The acetate group provides greater stability compared to the more volatile and acid-sensitive furfuryl alcohol, making it easier to store and handle.[2]

Table 1: Physicochemical Properties of (Furan-2-yl)methyl Acetate

Property	Value	Reference(s)
CAS Number	623-17-6	[3][4]
Molecular Formula	C₇H₈O₃	[4]
Molecular Weight	140.14 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[5][6]
Boiling Point	175-177 °C	[7][8]
Density	1.118 g/mL at 25 °C	[7][8]
Flash Point	66 °C (150 °F)	[5][7]
Solubility	Slightly soluble in water; soluble in organic solvents	[5][8]

Table 2: Key Spectroscopic Data for (Furan-2-yl)methyl Acetate

Spectroscopy	Key Peaks / Shifts (δ)	Reference(s)
¹H NMR (CDCl₃)	~7.40 (m, 1H), ~6.35 (m, 2H), ~5.10 (s, 2H), ~2.10 (s, 3H)	[9]
¹³C NMR	~170.8 (C=O), ~150.5 (C), ~143.0 (CH), ~110.5 (CH), ~110.3 (CH), ~57.5 (CH₂), ~20.8 (CH₃)	[9]
Mass Spec (EI)	m/z 140 (M+), 98, 81, 43	[4][5]

Safety and Handling

As a combustible liquid and potential irritant, proper handling of furfuryl acetate is crucial.[10]

• General Handling: Work in a well-ventilated area, preferably a chemical fume hood. Avoid contact with skin, eyes, and clothing.[3] Prevent inhalation of vapors.[10]

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and strong oxidizing agents.[7][10] Keep containers tightly closed.[7]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[10]

• First Aid: In case of skin contact, wash thoroughly with soap and water. For eye contact, flush with plenty of water for at least 15 minutes. If inhaled, move to fresh air. If swallowed, do not induce vomiting and seek medical attention.[3][7]

Synthesis of (Furan-2-yl)methyl Acetate: An Overview

The most direct and efficient synthesis of furfuryl acetate is the acid-catalyzed esterification of furfuryl alcohol with an acetylating agent. This reaction leverages readily available, biomass-derived furfuryl alcohol.[1][11] Solid acid catalysts are particularly effective, offering high yields and ease of separation.[11]

Caption: Synthesis of (Furan-2-yl)methyl Acetate via Esterification.

Protocol 1: Solid Acid-Catalyzed Synthesis of (Furan-2-yl)methyl Acetate

This protocol is adapted from methodologies employing solid acid catalysts, which have demonstrated high yields and recyclability.[11]

• Objective: To synthesize (furan-2-yl)methyl acetate from furfuryl alcohol with high purity.

• Materials:

  • Furfuryl alcohol

  • Acetic anhydride

  • Sulfated zirconia (or another suitable solid acid catalyst like Amberlyst-15)

  • Toluene (or other suitable solvent)

  • Diethyl ether

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add furfuryl alcohol (1.0 eq), toluene, and acetic anhydride (1.1 eq).

  • Add the solid acid catalyst (e.g., sulfated zirconia, ~5 wt% relative to furfuryl alcohol).

  • Heat the reaction mixture to reflux (approx. 90-100 °C, depending on solvent choice) and stir vigorously.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until consumption of the starting material is complete (typically 2-4 hours).

  • Cool the reaction mixture to room temperature. Filter the mixture to recover the solid catalyst. The catalyst can be washed with solvent, dried, and reused.

  • Transfer the filtrate to a separatory funnel and wash sequentially with water, saturated NaHCO₃ solution (to quench excess acetic anhydride), and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield pure (furan-2-yl)methyl acetate (expect >90% yield).[11]

Application I: A Stable Precursor for the Piancatelli Rearrangement

The Piancatelli rearrangement is a powerful acid-catalyzed transformation of 2-furylcarbinols into valuable 4-hydroxycyclopentenones, which are key intermediates in the synthesis of prostaglandins and other natural products.[12][13] Furfuryl alcohol is highly susceptible to polymerization under the acidic conditions required for the rearrangement.[2] Furfuryl acetate serves as an excellent, stable precursor. It can be stored long-term and deprotected in situ or in a prior step to generate the required furfuryl alcohol, which then undergoes the desired cascade.

Caption: Two-step strategy for the Piancatelli Rearrangement.

Protocol 2: Two-Step Piancatelli Rearrangement via Furfuryl Acetate

This protocol first describes the deacetylation of furfuryl acetate to furfuryl alcohol, followed by the acid-catalyzed rearrangement.

• Objective: To synthesize a 4-hydroxy-5-substituted-cyclopent-2-enone from a furfuryl acetate derivative.

• Part A: Hydrolysis (De-protection)

  • Dissolve the substituted (furan-2-yl)methyl acetate (1.0 eq) in a mixture of methanol and water.

  • Add a base such as potassium carbonate (K₂CO₃) or lithium hydroxide (LiOH) (1.5 eq).

  • Stir the mixture at room temperature and monitor by TLC until the starting acetate is fully consumed.

  • Neutralize the mixture carefully with a mild acid (e.g., 1M HCl) and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude 2-furylcarbinol. This intermediate is often used immediately in the next step without extensive purification.

• Part B: Piancatelli Rearrangement [13]

  • Dissolve the crude 2-furylcarbinol from Part A in a solvent system such as acetone/water (e.g., 3:1 v/v).

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or formic acid).

  • Heat the mixture (typically 40-80 °C) and stir. The reaction is generally complete within a few hours.

  • Monitor the reaction by TLC for the formation of the more polar cyclopentenone product.

  • Upon completion, cool the reaction, neutralize with saturated NaHCO₃ solution, and extract with ethyl acetate.

  • Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate.

  • Purify the resulting 4-hydroxycyclopentenone product by silica gel column chromatography.

Application II: Furfuryl Acetate in Diels-Alder Reactions

The Diels-Alder reaction is a cornerstone of organic synthesis for forming six-membered rings.[14] While furan itself is a competent diene, its aromaticity reduces its reactivity compared to non-aromatic dienes.[14] The acetyl group on furfuryl acetate is electron-withdrawing, which further decreases the energy of the furan's Highest Occupied Molecular Orbital (HOMO), making it less reactive in normal electron-demand Diels-Alder reactions.

• Causality of Reactivity: This deactivation means that reactions with typical dienophiles require more forcing conditions, such as higher temperatures or the use of Lewis acid catalysts, to proceed efficiently.[14] The Lewis acid coordinates to the dienophile, lowering its Lowest Unoccupied Molecular Orbital (LUMO) energy and narrowing the HOMO-LUMO gap, thereby accelerating the reaction.

Caption: Diels-Alder reaction of (Furan-2-yl)methyl Acetate.

Protocol 3: Representative Diels-Alder Reaction

While specific protocols for furfuryl acetate are scarce, this general procedure for furan derivatives serves as an excellent starting point. Researchers must optimize conditions based on the specific dienophile used.

• Objective: To synthesize a 7-oxabicyclo[2.2.1]heptene derivative.

• Materials:

  • (Furan-2-yl)methyl acetate

  • Dienophile (e.g., N-methylmaleimide, dimethyl acetylenedicarboxylate)

  • Lewis Acid (optional, e.g., zinc iodide, methylaluminum dichloride)

  • Anhydrous solvent (e.g., dichloromethane, toluene)

• Procedure:

  • In an oven-dried flask under an inert atmosphere (e.g., nitrogen), dissolve the dienophile (1.0 eq) in the anhydrous solvent.

  • If using a Lewis acid catalyst, add it to the dienophile solution and stir at the appropriate temperature (e.g., -78 °C to room temperature).

  • Add (furan-2-yl)methyl acetate (1.2-2.0 eq) to the mixture.

  • Stir the reaction at the chosen temperature (ranging from room temperature to reflux, depending on dienophile reactivity) and monitor by TLC or NMR.

  • Upon completion, quench the reaction carefully (e.g., with water or a saturated ammonium chloride solution if a Lewis acid was used).

  • Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to yield the cycloadduct. The endo isomer is typically the major product.[15]

Conclusion

(Furan-2-yl)methyl acetate is more than a simple furan derivative; it is a strategic tool for the modern synthetic chemist. Its enhanced stability over furfuryl alcohol makes it an ideal candidate for storing and handling, only to be unmasked to reveal a highly reactive intermediate for powerful transformations like the Piancatelli rearrangement. While its inherent electronic properties temper its reactivity in cycloadditions, this can be overcome with rational adjustments to reaction conditions. As the demand for sustainable and efficient synthetic routes grows, the utility of biomass-derived precursors like furfuryl acetate will undoubtedly continue to expand, enabling the construction of complex molecular architectures for pharmaceutical and materials science applications.

References

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• Advanced Biotech. (n.d.). Safety data sheet - Furfuryl Acetate natural. Available at: [Link]

• Veits, G. (2014). Harnessing the Power of Furfuryl Cations: The Aza-Piancatelli Rearrangement and Beyond. UC Santa Barbara. Available at: [Link]

• Oriental Journal of Chemistry. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Available at: [Link]

• Wikipedia. (n.d.). Piancatelli rearrangement. Available at: [Link]

• ResearchGate. (2006). Synthesis of (tetrahydrofuran-2-yl)acetates based on a 'cyclization/hydrogenation/enzymatic kinetic resolution' strategy. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Furfural acetate | C7H8O3. PubChem. Available at: [Link]

• Royal Society of Chemistry. (2021). Selective synthesis of furfuryl acetate over solid acid catalysts and active site exploration using density functional theory. Catalysis Science & Technology. Available at: [Link]

• National Institutes of Health (NIH). (2013). The Piancatelli Rearrangement: New Applications for an Intriguing Reaction. PMC. Available at: [Link]

• FooDB. (2010). Showing Compound Furfuryl acetate (FDB012559). Available at: [Link]

• ResearchGate. (2021). The Piancatelli rearrangement of non-symmetrical furan-2,5-dicarbinols for the synthesis of highly functionalized cyclopentenones. Available at: [Link]

• National Institutes of Health (NIH). (2007). Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan. PMC. Available at: [Link]

• ChemRxiv. (2021). Efficient Piancatelli rearrangements of HMF derivatives under microwave activation or subcritical water conditions to produce functionalized cyclopentenones. Available at: [Link]

• Stack Exchange. (2014). What's the mechanism of the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol?. Chemistry Stack Exchange. Available at: [Link]

• National Institute of Standards and Technology (NIST). (n.d.). 2-Furanmethanol, acetate. NIST WebBook. Available at: [Link]

• American Chemical Society. (2017). Synthesis and Reactivity of 5-Substituted Furfuryl Carbamates via Oxanorbornadienes. Organic Letters. Available at: [Link]

• LookChem. (n.d.). Cas 623-17-6,Furfuryl acetate. Available at: [Link]

• National Institutes of Health (NIH). (2017). Synthesis and Reactivity of 5-Substituted Furfuryl Carbamates via Oxanorbornadienes. PMC. Available at: [Link]

• National Institutes of Health (NIH). (2021). Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. PMC. Available at: [Link]

• ResearchGate. (2020). Synthesis of furfuryl acetate 17. Available at: [Link]

• Chemdad. (n.d.). Furfuryl acetate. Available at: [Link]

• IRIS. (2022). Synthesis of 2-Alkylaryl and Furanyl Acetates by Palladium Catalysed Carbonylation of Alcohols. Available at: [Link]

• MDPI. (2024). Continuous Flow Synthesis of Furfuryl Ethers over Pd/C Catalysts via Reductive Etherification of Furfural in Ethanol. Available at: [Link]

• American Chemical Society. (2018). Conversion of Furfuryl Alcohol to Levulinic Acid in Aqueous Solution Catalyzed by Shell Thickness-Controlled Arenesulfonic Acid-Functionalized Ethyl-Bridged Organosilica Hollow Nanospheres. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• National Institutes of Health (NIH). (2013). Acid-Catalyzed Conversion of Furfuryl Alcohol to Ethyl Levulinate in Liquid Ethanol. PMC. Available at: [Link]

• MDPI. (2020). Towards the Green Synthesis of Furfuryl Alcohol in A One-Pot System from Xylose: A Review. Available at: [Link]

• INCHEM. (n.d.). FURFURYL ALCOHOL AND RELATED SUBSTANCES. Available at: [Link]

• SciSpace. (1993). Diastereoselective intramolecular Diels-Alder reactions of the furan diene: the synthesis of (+)-1,4-epoxycadinane. Available at: [Link]

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Mass spectrometry analysis and fragmentation patterns for b]Furan-21-yl acetate

Application Note & Methodological Protocol Topic: Mass Spectrometry Analysis and Fragmentation Patterns of the Naphtho[2,1-b]furan-21-yl Acetate Core (Rifamycin Class) Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Structural Context & Analytical Significance

The chemical moiety naphtho[2,1-b]furan-21-yl acetate constitutes the rigid, aromatic core of the rifamycin class of macrocyclic antibiotics (e.g., Rifampicin, Rifamycin B, Rifamycin SV, and Rifapentine). In drug metabolism and pharmacokinetics (DMPK) studies, tracking this specific core through mass spectrometry (MS) is critical. Because the macrocyclic "ansa" chain of rifamycins is highly susceptible to metabolic oxidation, hydrolysis, and in-source fragmentation, the stable naphthofuran core serves as the definitive diagnostic marker for identifying novel rifamycin analogs, tracking biotransformation products, and performing absolute spatial quantification in tissues[1].

Mechanistic Fragmentation Pathways: Causality in the Gas Phase

To achieve high-confidence identification, mass spectrometry workflows for rifamycins predominantly utilize Negative Electrospray Ionization (ESI-) .

• Causality of Ionization: The phenolic hydroxyl groups located on the naphthofuran core possess low pKa values, allowing them to readily deprotonate to form stable [M−H]− precursor ions. This choice drastically reduces the chemical noise and alkali-metal adducts (e.g., [M+Na]+ , [M+K]+ ) that heavily complicate positive ion mode spectra.

• Causality of Fragmentation: Upon Collision-Induced Dissociation (CID), the aliphatic ansa chain undergoes extensive multi-stage cleavage. However, the charge remains localized on the highly conjugated naphtho[2,1-b]furan-21-yl acetate system. This resonance stabilization consistently yields a signature diagnostic product ion at m/z 272 or m/z 273 (depending on the specific derivative's substitution and radical state)[2].

• For Rifampicin specifically ( [M−H]− at m/z 821.4), an intermediate, high-abundance fragment at m/z 397 is generated prior to complete ansa chain loss, making it the optimal transition for quantitative tandem MS (MS/MS)[3].

Caption: CID fragmentation pathways of rifamycins converging on the stable naphthofuran core.

Quantitative Data Summary: Diagnostic Ion Transitions

The following table summarizes the validated MS/MS transitions required to build Multiple Reaction Monitoring (MRM) or targeted HRMS methods for rifamycin derivatives.

Compound	Precursor Ion [M−H]−	Primary Product Ion (m/z)	Signature Core Fragment (m/z)	Collision Energy (CE)
Rifampicin	821.4	397.0	272.0 / 273.0	45%
Rifamycin B	754.3	696.8	273.0	35%
Rifamycin SV	696.8	514.0	273.0	35%
Rifamycin O	752.3	694.0	272.0	40%
Rifapentine (IS)	875.4	409.0	272.0	45%

Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems. They incorporate internal standards and orthogonal validation steps to account for matrix effects and ion suppression.

Protocol 4.1: LC-ESI-HRMS/MS for Metabolite Profiling

This method is optimized for identifying novel rifamycin biotransformation products in plasma or microbial extracts[4].

Step 1: Sample Preparation (Self-Validating Extraction)

• Spike 100 µL of plasma/extract with 10 µL of isotopically labeled 13C,2H -Rifampicin (Internal Standard) to normalize extraction recovery.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins. Causality: Acetonitrile disrupts protein-drug binding, ensuring the release of highly protein-bound rifamycins.

• Vortex for 2 minutes and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a Solid Phase Extraction (SPE) HLB cartridge. Wash with 5% methanol and elute with 100% methanol to concentrate the naphthofuran derivatives.

Step 2: Chromatographic Separation

• Column: C18 reverse-phase column (2.1 x 50 mm, 1.8 µm).

• Mobile Phase: (A) 5 mM Ammonium Formate in Water; (B) 5 mM Ammonium Formate in Acetonitrile. Causality: Ammonium formate buffers the pH to maintain the phenolic hydroxyls in a state amenable to negative ionization while avoiding the ion suppression caused by non-volatile salts.

• Gradient: 10% B to 90% B over 8 minutes. Flow rate: 0.4 mL/min.

Step 3: HRMS Acquisition

• Operate the QTOF mass spectrometer in Negative ESI mode.

• Set capillary voltage to 3.5 kV and source temperature to 325°C.

• Utilize a data-dependent acquisition (DDA) method: perform a full MS scan (m/z 200–1000), triggering MS/MS on the top 3 most abundant ions.

• Data Processing: Filter the MS/MS spectra for the presence of the m/z 272.0 or 273.0 product ions. Any chromatographic peak yielding this fragment is structurally confirmed to contain the naphtho[2,1-b]furan-21-yl acetate core.

Protocol 4.2: Absolute Quantitative MALDI-TOF/TOF Imaging (IMS) in Tissue

This protocol maps the spatial distribution of Rifampicin in liver/lung tissues, compensating for heterogeneous tissue suppression[3].

Step 1: Tissue Cryosectioning & Standard Application

• Section snap-frozen tissues at a thickness of 12 µm using a cryostat and thaw-mount onto indium tin oxide (ITO)-coated glass slides.

• Critical Validation Step: Spot a serial dilution curve of 13C,2H -Rifampicin directly onto adjacent blank control tissue sections. Causality: Generating the calibration curve on-tissue perfectly mimics the ion suppression environment of the biological sample, converting relative intensities into absolute quantitative concentrations.

Step 2: Matrix Application

• Prepare a matrix solution of 2,4,6-trihydroxyacetophenone (THAP) at 20 mg/mL in 50% ethanol/water.

• Apply the matrix using an automated acoustic dispenser (e.g., Portrait 630) in 20 passes (approx. 170 pL/droplet). Causality: Acoustic dispensing prevents the delocalization of the drug, preserving the spatial integrity of the tissue map.

Step 3: Multiplexed MS/MS Imaging

• Analyze the sections at a spatial resolution of 200 µm using a MALDI-TOF/TOF or LTQ-MALDI instrument.

• Isolate the precursor ion window at m/z 821.4 ± 0.5 (Rifampicin) and m/z 825.4 ± 0.5 (Internal Standard).

• Apply a normalized collision energy of 45% and monitor the primary transition to m/z 397 .

• Generate the spatial heat map by plotting the intensity ratio of (m/z 397 from analyte) / (m/z 401 from IS) for each pixel.

Caption: Parallel MS workflows for metabolite profiling and spatial quantification of rifamycins.

References

• Discovery of a New Source of Rifamycin Antibiotics in Marine Sponge Actinobacteria by Phylogenetic Prediction Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

• Absolute Quantitative MALDI Imaging Mass Spectrometry: A Case of Rifampicin in Liver Tissues Source: Analytical Chemistry (ACS Publications) URL:[Link]

• In vitro and in vivo investigation of metabolic fate of rifampicin using an optimized sample preparation approach and modern tools of liquid chromatography-mass spectrometry Source: Journal of Pharmaceutical and Biomedical Analysis / PubMed URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Discovery of a New Source of Rifamycin Antibiotics in Marine Sponge Actinobacteria by Phylogenetic Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. In vitro and in vivo investigation of metabolic fate of rifampicin using an optimized sample preparation approach and modern tools of liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting & Yield Optimization for Naphtho[2,1-b]furan-21-yl Acetate Derivatives (Rifamycins)

Welcome to the Technical Support Center. The highly specific chemical nomenclature naphtho[2,1-b]furan-21-yl acetate refers to the complex macrocyclic core structure that defines the Rifamycin class of antibiotics (most notably Rifampicin , Rifamycin S, and Rifamycin SV)[1]. Synthesizing these complex ansamycins involves navigating a delicate balance of biological fermentation and semi-synthetic chemical modifications.

This guide provides authoritative troubleshooting strategies for researchers and drug development professionals, focusing on overcoming metabolic bottlenecks, optimizing one-pot chemical conversions, and implementing continuous flow microreactor technologies to maximize your synthesis yield.

Section 1: Synthesis Workflow & Mechanistic Pathway

To effectively troubleshoot yield losses, it is critical to understand the causality within the reaction cascade. The transition from the biological precursor (Rifamycin B) to the active pharmaceutical ingredient (Rifampicin) involves sensitive oxidation and condensation steps where the macrocyclic ring is prone to degradation or incomplete conversion.

Figure 1: Hybrid biological and semi-synthetic pathway for Rifampicin production.

Section 2: Troubleshooting Guides & FAQs

Q1: Why is the yield of the oxidation step from Rifamycin B to Rifamycin S so low, and how can I minimize side-product formation without using chlorinated solvents? A1: Low yields during the oxidation of Rifamycin B are typically caused by the precipitation of the intermediate, Rifamycin O, which halts the consecutive conversion to Rifamycin S. Historically, industrial processes relied on harsh pH conditions and chlorinated solvents to maintain solubility. The Solution: Transition to a Methanol/Potassium Phosphate (KPi) buffer system. Research demonstrates that using a 37.5% v/v Methanol solution significantly improves the solubility of Rifamycin O[2]. By keeping the Rifamycin O concentration below 15% (1.2 mM) in the solution, the consecutive formation of Rifamycin S proceeds smoothly in a one-pot fashion. Adding 1% v/v of KPi buffer can yield up to 70% of Rifamycin S in just 15-20 minutes at 60 °C, achieving a space-time yield of 189.4 g L–1 h–1 (a massive improvement over traditional methods)[2].

Q2: We are experiencing significant material loss and impurity generation during the final condensation step to form Rifampicin. How can we optimize this? A2: Batch synthesis of Rifampicin from Rifamycin S often suffers from poor mixing kinetics and extended reaction times, leading to thermal degradation of the sensitive naphtho[2,1-b]furan-21-yl acetate core. The Solution: Implement continuous flow synthesis using a microreactor. By coupling the two reaction steps (Schiff base formation and condensation) and one purification step within a microfluidic system, you can precisely control residence time and heat transfer. This method has been shown to yield Rifampicin at a 67% overall yield while using 25% less 1-amino-4-methylpiperazine[3]. The continuous flow prevents over-reaction and minimizes the formation of quinone byproducts.

Q3: During the upstream fermentation phase, our Amycolatopsis mediterranei cultures are producing sub-optimal titers of the Rifamycin precursor. What metabolic bottlenecks should we target? A3: The carbon and nitrogen metabolism pathways in A. mediterranei are highly interlaced. A common bottleneck is the insufficient supply of intracellular precursors needed for the polyketide backbone. The Solution: Supplement the fermentation broth with specific metabolic modulators. Sterile addition of oxalate (at a final concentration of 0.2–0.5 g/L) and soybean oil (2–5 mL/L) during the 60–80 hour fermentation cycle has been proven to increase the titer of Rifamycin SV by an average of 3.0% to 5.4%[4]. Oxalate modulates the Krebs cycle, funneling more carbon flux toward the polyketide synthesis pathway, while soybean oil provides a dense, slowly metabolized carbon source that prevents early-stage carbon catabolite repression[4].

Section 3: Validated Experimental Protocols

Protocol 1: One-Pot Synthesis of Rifamycin S (Avoiding Chlorinated Solvents)

Causality: This protocol leverages methanol to solubilize the Rifamycin O intermediate, preventing precipitation and allowing the oxidation and hydrolysis to occur sequentially in one pot, drastically improving the space-time yield[2].

• Preparation: Dissolve 40 mg of Rifamycin B (0.052 mmol) in a solvent mixture comprising 37.5% v/v Methanol and 62.5% aqueous Potassium Phosphate buffer (KPi, 1% v/v)[2].

• Oxidation: Add 12 mg (0.052 mmol) of Ammonium Persulfate (APS) to the solution[2].

• Reaction: Heat the mixture to 60 °C and stir continuously for 15 to 20 minutes[2].

• Monitoring: Monitor the reaction via HPLC. Ensure the concentration of the intermediate Rifamycin O does not exceed 15% to prevent precipitation[2].

• Completion: The reaction is complete when Rifamycin S reaches ~70% yield. Isolate the product via standard aqueous workup and crystallization[2].

Protocol 2: Continuous Flow Synthesis of Rifampicin

Causality: Microreactors provide superior mass and heat transfer, reducing the residence time required for the condensation of Rifamycin S with 1-amino-4-methylpiperazine, thereby preventing thermal degradation of the product[3].

• System Setup: Configure a tandem microflow system with two sequential microreactors[3].

• Step 1 (Oxazine Formation): Pump a solution of Rifamycin S and tert-butylamine into the first microreactor at a controlled flow rate (maintain temperature at 55-60 °C).

• Step 2 (Condensation): Introduce 1-amino-4-methylpiperazine into the flow stream entering the second microreactor. Ensure the stoichiometric ratio is reduced by 25% compared to standard batch methods[3].

• In-line Purification: Pass the effluent through a capillary column containing desiccants to remove water generated during the Schiff base condensation[3].

• Collection: Collect the continuous stream of Rifampicin (67% overall yield) and proceed to final crystallization[3].

Section 4: Quantitative Data & Yield Comparison

The following table summarizes the performance metrics of traditional batch methods versus the optimized protocols described above.

Process Step	Parameter	Traditional Batch Method	Optimized Protocol	Key Advantage
Fermentation (Precursor)	Titer Improvement	Baseline	+3.0% to 5.4%	Oxalate/Soybean oil shifts carbon flux[4].
Oxidation (Rif B to Rif S)	Space-Time Yield	0.33 g L⁻¹ h⁻¹	189.4 g L⁻¹ h⁻¹	Elimination of chlorinated solvents; 570x faster[2].
Oxidation (Rif B to Rif S)	Reaction Time	> 12 hours	15 - 20 minutes	Methanol prevents intermediate precipitation[2].
Condensation (Rifampicin)	Overall Yield	~51%	67%	Microreactor minimizes thermal degradation[3].
Condensation (Rifampicin)	Reagent Usage	1.0x (Baseline)	0.75x (25% less)	Superior mixing kinetics in continuous flow[3].

References

• SIELC Technologies. Rifampicin - Chemical Properties and Chromatography.1

• ResearchGate. Continuous preparation for rifampicin.3

• ACS Publications. Process Investigations on the One-Pot Synthesis of Rifamycin S Avoiding Chlorinated Solvents.2

• Google Patents (CN102660598B). Method for improving fermentation yield of rifamycin SV.4

Sources

• 1. Rifampicin | SIELC Technologies [sielc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. CN102660598B - Method for improving fermentation yield of rifamycin SV - Google Patents [patents.google.com]

b]Furan-21-yl acetate degradation and stability during long-term storage

Welcome to the technical support center for furan-2-yl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability, degradation, and long-term storage of furan-2-yl acetate. Understanding the chemical liabilities of this molecule is critical for ensuring experimental reproducibility, maintaining the integrity of stock solutions, and developing robust formulations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and stability of furan-2-yl acetate.

Q1: What are the primary degradation pathways for furan-2-yl acetate?

A1: Furan-2-yl acetate possesses two primary sites of chemical instability: the ester functional group and the furan ring itself. Degradation typically proceeds via one or more of the following pathways:

• Acid-Catalyzed Hydrolysis: The furan ring is highly susceptible to degradation under acidic conditions. The process is often initiated by protonation of the furan ring's α-carbon, which can lead to irreversible ring-opening, forming dicarbonyl compounds.[1][2] This is often the most significant pathway for decomposition during acidic workups or in protic, acidic media.

• Ester Hydrolysis: Like any ester, furan-2-yl acetate can be hydrolyzed to its constituent alcohol (furan-2-ylmethanol, also known as furfuryl alcohol) and carboxylic acid (acetic acid). This reaction can be catalyzed by both acids and bases.

• Oxidation: The furan ring is sensitive to oxidation.[3] Improper storage with exposure to air can lead to the formation of peroxides and other oxidative degradation products. This process can be accelerated by light and heat. The primary hydrolysis product, furfuryl alcohol, can also be oxidized to furfural and subsequently to 2-furoic acid.[4][5]

• Polymerization: Strong acidic conditions can induce the polymerization of furan rings, leading to the formation of insoluble, often colored, materials.[1]

Q2: What are the ideal long-term storage conditions for furan-2-yl acetate?

A2: To ensure the long-term stability of furan-2-yl acetate, both in neat form and in solution, the following conditions are strongly recommended:

• Temperature: Store at 2-8 °C to minimize thermal degradation and slow down potential hydrolytic or oxidative reactions.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen.[6] This is crucial to prevent oxidation of the sensitive furan ring.

• Light: Protect from light by using amber vials or storing containers in the dark. Furan-containing compounds can be light-sensitive.[7]

• Container: Use tightly sealed glass containers.[8] Ensure the container cap is lined with an inert material (e.g., PTFE) to prevent leaching and reaction with the cap material.

• Solvent Choice: If stored in solution, use a dry, aprotic solvent. Polar aprotic solvents like dimethylformamide (DMF) have been shown to have a stabilizing effect on furan derivatives.[9] Avoid protic solvents like water or methanol for long-term storage unless a stability study has been performed.

Q3: My stored solution of furan-2-yl acetate has turned yellow/brown. What does this indicate?

A3: Discoloration is a common visual indicator of degradation. The appearance of a yellow or brown hue typically suggests the formation of degradation products, which may arise from several pathways. Furan derivatives are known to be unstable and can discolor upon decomposition.[10] This could be due to acid-catalyzed ring-opening, oxidation, or the initial stages of polymerization.[1] If you observe discoloration, it is highly recommended to re-analyze the sample for purity and concentration before use.

Q4: My analytical results (HPLC/GC) for a furan-2-yl acetate sample show multiple new, unexpected peaks. What are the likely identities of these degradants?

A4: The appearance of new peaks is a clear sign of degradation. Based on the known degradation pathways, the most probable degradants are:

• Furan-2-ylmethanol (Furfuryl Alcohol): The direct product of ester hydrolysis.

• 2-Furoic Acid: This can form from the oxidation of furfuryl alcohol, a primary degradant.[4][5]

• Ring-Opened Products: Acid-catalyzed hydrolysis can lead to various linear dicarbonyl compounds, which may be visible in your chromatogram.[1]

To confirm the identity of these peaks, a stability study with controlled degradation (e.g., forced degradation under acidic, basic, and oxidative conditions) followed by LC-MS analysis is the definitive approach.

Q5: How can I minimize the degradation of furan-2-yl acetate during experimental workups, especially those involving acidic conditions?

A5: Furan rings are notoriously unstable in acidic environments.[1] To mitigate degradation during processing:

• Temperature Control: Perform all acidic steps at low temperatures (e.g., 0 °C or below).[1]

• Minimize Contact Time: Reduce the duration of exposure to acidic conditions as much as possible. Neutralize the reaction mixture promptly once the desired transformation is complete.[1]

• Use Deactivated Silica Gel: For chromatographic purification, use deactivated or neutral silica gel. Standard silica gel is slightly acidic and can cause significant degradation on the column.[1][10] Alternatively, you can add a small amount of a non-nucleophilic base, such as triethylamine (0.1-1%), to your eluent system to neutralize the silica surface.[1]

• Solvent Choice: Whenever possible, use aprotic solvents, which can have a stabilizing effect compared to protic solvents that can participate in degradation pathways.[9]

Section 2: Troubleshooting Guide

Symptom Observed	Potential Cause	Recommended Action & Rationale
Decreased purity or concentration over time in a stored stock solution.	Ester hydrolysis or oxidative degradation.	1. Verify Storage Conditions: Ensure the solution is stored at 2-8 °C, under an inert atmosphere, and protected from light. 2. Check Solvent: Ensure the solvent used was aprotic and dry. Water content can accelerate hydrolysis. 3. Prepare Fresh Solutions: For critical experiments, it is best practice to prepare solutions fresh from solid material.
Inconsistent results or poor reproducibility in biological assays.	Degradation of the active compound, leading to lower effective concentration.	1. Re-qualify Stock Solution: Use an analytical method like HPLC to confirm the purity and concentration of your stock solution before use. 2. Assess Assay Buffer Stability: Perform a time-course experiment to check the stability of furan-2-yl acetate in your assay buffer. The compound may be degrading over the duration of the experiment.
Formation of a precipitate or insoluble material in an acidic reaction mixture.	Acid-induced polymerization of the furan ring.[1]	1. Reduce Acid Concentration/Strength: Use the mildest acidic catalyst possible. 2. Lower Temperature: Conduct the reaction at a lower temperature to disfavor the polymerization pathway.[1] 3. Change Solvent: Switch to a polar aprotic solvent which may offer greater stability.[9]
Low or no recovery after silica gel column chromatography.	Degradation on the acidic surface of the silica gel.[1][10]	1. Use Neutralized Silica: Prepare a slurry of silica gel with your eluent containing ~0.5% triethylamine, then pack the column. 2. Consider Alumina: Use neutral or basic alumina as an alternative stationary phase. 3. Work Quickly: Do not let the compound sit on the column for an extended period.

Section 3: Experimental Protocols

Protocol 1: Accelerated Stability Study of Furan-2-yl Acetate in Solution

This protocol provides a framework to assess the stability of furan-2-yl acetate under various pH and temperature conditions, which is crucial for predicting its shelf-life and behavior in different experimental settings.

1. Preparation of Solutions:

• Prepare a primary stock solution of furan-2-yl acetate at 10 mg/mL in a Class A volumetric flask using acetonitrile.
• Prepare buffer solutions at pH 4 (acidic), pH 7 (neutral), and pH 9 (basic).
• Prepare an internal standard (IS) stock solution (e.g., a stable, structurally similar compound that does not co-elute) in acetonitrile.

2. Sample Preparation:

• For each pH condition, add a small aliquot of the furan-2-yl acetate stock solution to the buffer in a sealed vial to achieve a final concentration of 100 µg/mL. Add an aliquot of the IS stock solution.
• Prepare a "time zero" (T₀) sample by immediately diluting an aliquot of the test solution with the mobile phase for immediate analysis.
• Prepare triplicate sets of vials for each condition.

3. Incubation:

• Incubate the sets of vials at two different controlled temperatures: room temperature (~25°C) and an elevated temperature (e.g., 40°C) to accelerate degradation.

4. Time-Point Sampling:

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from each condition/temperature.
• Quench any further reaction by diluting the sample in the mobile phase to the analytical concentration.
• Analyze immediately using a validated HPLC method (see Protocol 2).

5. Data Analysis:

• Calculate the percentage of furan-2-yl acetate remaining at each time point relative to the T₀ sample, using the ratio of the analyte peak area to the IS peak area.
• Plot the percentage remaining versus time for each condition to determine the degradation rate.

Protocol 2: Quantification of Furan-2-yl Acetate and Furan-2-ylmethanol via HPLC-UV

This method allows for the simultaneous monitoring of the parent compound and its primary hydrolytic degradant.

• Instrumentation: HPLC with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 30% B, increase linearly to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions and re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: Monitor at a wavelength appropriate for the furan chromophore (e.g., 220 nm).

• Quantification: Generate a calibration curve for both furan-2-yl acetate and furan-2-ylmethanol standards to accurately quantify their concentrations in the stability samples.

Section 4: Key Degradation Pathways

The following diagrams illustrate the primary mechanisms of furan-2-yl acetate degradation.

Caption: Acid or base-catalyzed hydrolysis of furan-2-yl acetate.

Caption: Potential oxidative and acid-catalyzed degradation pathways.

Section 5: References

• API Furan-2. (2019, January 8). Safety Data Sheet. Retrieved from

• Sigma-Aldrich. (2026, February 12). Safety Data Sheet. Retrieved from

• Various Authors. (2014, February 21). What's the mechanism of the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol? Chemistry Stack Exchange. Retrieved from

• BenchChem Technical Support Team. (n.d.). Technical Support Center: Purification of 2-(Furan-2-yl)-2-oxoacetaldehyde. Benchchem. Retrieved from

• ChemicalBook. (n.d.). Furan - Safety Data Sheet. Retrieved from

• Kobayashi, T., Sugihara, J., & Harigaya, S. (1987). Mechanism of metabolic cleavage of a furan ring. Drug Metabolism and Disposition, 15(6), 877-881. Retrieved from

• BenchChem Technical Support Team. (2025, December). Stability issues of furan rings in acidic or basic conditions. Benchchem. Retrieved from

• Poskonin, V. V., & Badovskaya, L. A. (1998). Catalytic oxidation of furan and hydrofuran compounds. 2. Oxidation of furfural in the hydrogen peroxide - vanadyl sulfate - sodium acetate system. Chemistry of Heterocyclic Compounds, 34, 646. Retrieved from

• Kankaanperä, A., & Salomaa, P. (1969). Mechanism of reactions of furans I: A kinetic study of the acid‐catalyzed hydrolysis of furan and 2,5‐dimethylfuran. Acta Chemica Scandinavica, 23, 712-720. Retrieved from

• V. D. Kukharev, et al. (2023). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Chemistry – A European Journal. Retrieved from

• Wierckx, N., et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology, 92(6), 1095-1105. Retrieved from

• Wendlinger, C., et al. (2017). Concentrations, Stability, and Isolation of the Furan Fatty Acid 9-(3-Methyl-5-pentylfuran-2-yl)-nonanoic Acid from Disposable Latex Gloves. Journal of Agricultural and Food Chemistry, 65(36), 7949-7956. Retrieved from

• Delatour, T., et al. (2020). Thermal Degradation of 2-furoic Acid and Furfuryl Alcohol as Pathways in the Formation of Furan and 2-methylfuran in Food. Food Chemistry, 303, 125406. Retrieved from

• An, Y. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 4. Microbial degradation of furanic compounds: biochemistry, genetics, and impact - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. apifishcare.co.uk [apifishcare.co.uk]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Advanced Purification of Furan-2-yl Acetate Reaction Mixtures

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of Furan-2-yl acetate. This document is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining high-purity Furan-2-yl acetate from complex reaction mixtures. We will move beyond basic protocols to address specific, field-encountered issues, explaining the chemical principles behind our recommended solutions.

Section 1: Troubleshooting Guide

This section addresses common problems observed during the purification process in a question-and-answer format.

Issue 1: My crude product is a dark brown or black resinous material, not the expected oil.

Probable Cause: The furan ring is electron-rich and highly susceptible to acid-catalyzed polymerization, which results in the formation of dark, high-molecular-weight materials often called "humins".[1] This degradation can be initiated by residual acidic catalysts from the synthesis, or even by the inherent acidity of standard silica gel used in chromatography.[2][3] High temperatures during solvent evaporation can accelerate this process significantly.[1]

Solutions:

• Neutralize Before Concentration: Before removing the reaction solvent, perform a neutralizing wash. Add the crude reaction mixture dissolved in an organic solvent (like ethyl acetate or diethyl ether) to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4] This step is critical to remove any trace acidic impurities that could catalyze polymerization during heating.

• Temperature Control: Concentrate the product solution under reduced pressure using a rotary evaporator with a water bath temperature kept below 40°C.[1] Furan derivatives can be thermally unstable.[5]

• Use Deactivated Silica Gel: If you must proceed with chromatography, use deactivated (neutral) silica gel. You can prepare this by creating a slurry of the silica in your starting eluent and adding 0.5-1% triethylamine (Et₃N) by volume.[2] The triethylamine will neutralize the acidic sites on the silica surface, preventing on-column degradation.

Issue 2: Column chromatography gives poor separation between my product and an unknown impurity.

Probable Cause: The impurity may have a polarity very close to that of Furan-2-yl acetate. Common culprits in an acetylation reaction (from furan-2-methanol) include unreacted starting material (more polar) or byproducts from side reactions, such as isomeric impurities or dimers.[6][7] The choice of eluent system is critical for resolving compounds with similar retention factors (Rf).

Solutions:

• Optimize the Solvent System: Furan-2-yl acetate is a relatively non-polar ester. Separation is typically achieved with a non-polar/polar solvent system like Hexanes/Ethyl Acetate or Petroleum Ether/Ethyl Acetate.[8][9]

  • TLC Analysis: Systematically test different solvent ratios using Thin-Layer Chromatography (TLC). Aim for an Rf value for your product of ~0.3-0.4 for optimal separation on a column.

  • Gradient Elution: A shallow gradient elution is highly effective for separating compounds with close polarities.[4] Start with a low polarity mobile phase (e.g., 98:2 Hexanes:EtOAc) to elute very non-polar impurities first, then gradually increase the polarity to elute your product, leaving more polar impurities behind on the column.[8]

• Dry Loading: If the crude product is an oil, dissolving it in a minimal amount of solvent and then adsorbing it onto a small amount of silica gel before loading it onto the column can lead to sharper bands and better separation.[4]

Table 1: Recommended Solvent Systems for Flash Chromatography

Impurity Type	Starting Eluent (Hexanes:EtOAc)	Elution Strategy	Rationale
Non-polar (e.g., alkanes)	100% Hexanes	Start with non-polar, then gradient	Elutes impurities first, product later.[4]
Close Polarity Impurity	98:2 to 95:5	Shallow gradient	Maximizes resolution between spots with similar Rf values.
Polar (e.g., furan-2-methanol)	90:10	Isocratic or step-gradient	Product elutes well before the highly retained polar impurities.

Issue 3: My product degrades on the GC-MS or gives a noisy HPLC baseline.

Probable Cause: For GC-MS, thermal degradation in the injector port can be an issue for some furan derivatives.[10] For HPLC, a noisy baseline can indicate that the compound is unstable in the mobile phase, there are impurities in the solvent, or the detector flow cell is dirty.[11][12] If the mobile phase contains an acid modifier (e.g., formic or acetic acid), this can degrade the furan ring over time.

Solutions:

• GC-MS Analysis:

  • Lower the injector temperature to the minimum required for efficient volatilization.

  • Ensure the sample is free of non-volatile impurities by filtering it through a syringe filter before injection.

• HPLC Analysis:

  • Mobile Phase Purity: Use only high-purity, HPLC-grade solvents and additives.[13]

  • Avoid Strong Acids: If possible, use a mobile phase without an acid additive. If an acid is necessary for peak shape, use the lowest effective concentration.

  • System Flush: If contamination is suspected, flush the entire HPLC system, including the detector flow cell, with a strong solvent like isopropanol.[11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification strategy for a Furan-2-yl acetate synthesis?

A1: A multi-step approach is often best. Start with a liquid-liquid extraction (an aqueous work-up) to remove water-soluble starting materials and catalysts.[4] Follow this with flash column chromatography on silica gel to separate the target compound from organic-soluble impurities.[8] This combination effectively removes both polar and non-polar contaminants.

Q2: I see a significant loss of material during the aqueous work-up. Why is this happening?

A2: While Furan-2-yl acetate itself has low water solubility, prolonged or repeated contact with aqueous layers, especially if they are acidic or basic, can lead to hydrolysis of the ester back to the more water-soluble furan-2-methanol. To minimize this, perform the aqueous washes quickly, avoid strong acids or bases in the wash solutions (use saturated NaHCO₃ for acids and brine for neutral washes), and do not let the layers sit in the separatory funnel for extended periods.[4]

Q3: Can I purify Furan-2-yl acetate by distillation?

A3: Distillation is a potential method, but it carries risks. Furan derivatives can be heat-sensitive and may polymerize or decompose at high temperatures.[1] If you choose this method, it MUST be performed under high vacuum to lower the boiling point as much as possible.[1] Fractional distillation under vacuum would be necessary to separate impurities with close boiling points.[1] Chromatography is generally a safer and more effective method for achieving high purity.

Q4: My purified Furan-2-yl acetate turns dark over time, even in storage. How can I prevent this?

A4: This indicates slow degradation, likely due to oxidation or exposure to trace acids and light.[1][14]

• Purity is Key: Ensure the product is of the highest possible purity, as impurities can catalyze decomposition.

• Inert Atmosphere: Store the purified oil under an inert atmosphere like nitrogen or argon to prevent oxidation.[1]

• Storage Conditions: Keep the sample in a tightly sealed vial, wrapped in aluminum foil to protect it from light, and store it in a freezer at -20°C.[1]

Section 3: Diagrams and Workflows

Purification Method Selection

The following decision tree provides a guide for selecting the appropriate initial purification strategy based on the nature of the impurities in the crude reaction mixture.

Caption: Decision tree for selecting a purification method.

Optimized Flash Chromatography Workflow

This workflow illustrates the key steps for successful purification of Furan-2-yl acetate using gradient flash column chromatography.

Caption: Workflow for optimized flash chromatography.

Section 4: Detailed Experimental Protocols

Protocol 1: Neutralizing Aqueous Work-up

This protocol is designed to remove acidic residues and water-soluble impurities before concentration or chromatography.

• Transfer the entire crude reaction mixture to a separatory funnel.

• Dilute the mixture with a water-immiscible organic solvent such as ethyl acetate (EtOAc) or diethyl ether (Et₂O) (approx. 3-5 times the volume of the reaction mixture).

• Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.[4]

• Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure buildup.

• Allow the layers to fully separate. Drain and discard the lower aqueous layer.

• Wash the remaining organic layer with an equal volume of brine (saturated aqueous NaCl solution). This helps to break up any emulsions and remove residual water.

• Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure, ensuring the bath temperature does not exceed 40°C.

Protocol 2: Gradient Flash Column Chromatography

This protocol is for the purification of Furan-2-yl acetate from impurities of similar polarity.

• Column Packing: Prepare a slurry of silica gel (e.g., Geduran Si 60, 0.040-0.063 mm) in the initial, least polar eluent (e.g., 98:2 hexanes:ethyl acetate).[15] Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Loading the Sample:

  • Dissolve the crude product from Protocol 1 in a minimal amount of dichloromethane or your column eluent.

  • Add a small amount of silica gel or celite to this solution and concentrate it to a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed silica gel bed.

• Elution:

  • Begin eluting with the initial non-polar solvent mixture (98:2 hexanes:EtOAc). Collect the first fractions, which will contain very non-polar byproducts.[4]

  • Once the non-polar impurities have eluted (as monitored by TLC), begin a shallow gradient increase in polarity. For example, increase the ethyl acetate concentration by 1-2% for every column volume of solvent.

  • Collect fractions continuously and monitor them by TLC.

• Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure (bath < 40°C).

  • Place the resulting oil under a high vacuum for several hours to remove any final traces of solvent.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Benchchem. (n.d.). Technical Support Center: Purification of 2-(Furan-2-yl)quinoline-4-carboxylate.
• Benchchem. (n.d.). Technical Support Center: Purification of Furan Reaction Mixtures.
• Benchchem. (n.d.). Stability issues of furan rings in acidic or basic conditions.
• Benchchem. (n.d.). Technical Support Center: Purification of 2-(Furan-2-yl)-2-oxoacetaldehyde.
• Wiley Online Library. (n.d.). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions.
• MDPI. (2022, April 18). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity.
• Benchchem. (n.d.). A Comparative Guide to X-ray Crystal Structure Determination of Fluorinated Furan Derivatives.
• MDPI. (2021, April 30). Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization.
• Google Patents. (n.d.). EP4032881A1 - Method and apparatus for purifying a furan derivative.
• Asian Publication Corporation. (2012). Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry, 24(8), 3436-3438.
• ACS Publications. (2020, August 24). Liquid–Liquid Extraction of Furfural from Water by Hydrophobic Deep Eutectic Solvents: Improvement of Density Function Theory Modeling with Experimental Validations. ACS Omega.
• Benchchem. (n.d.). Technical Support Center: Purification of Furan-Based Aldehydes.
• ResearchGate. (2022, June 17). Liquid-Liquid Extraction (LLE) of Furfural Purification from Oil Palm Empty Bunch with Toluene Solvent. IOP Conference Series Earth and Environmental Science.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Waters. (n.d.). HPLC Troubleshooting Guide.
• NCBI. (2016, November 5). Furan - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals.
• Tombe, R., & Matsubara, S. (2011, August 17). PREPARATION OF FURAN RING FROM 2-(OXIRAN-2-YL)-1-ALKYLETHANONE CATALYZED BY NAFION SAC-13.
• Reddit. (2021, March 8). First time synthesis, first time work-up and purification. r/Chempros.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Super Micro Mass Research & Technology Center. (n.d.). Determination of Furan and Alkylfurans by Purge-and-Trap GC-MS.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. EP4032881A1 - Method and apparatus for purifying a furan derivative - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization | MDPI [mdpi.com]
• 10. ceas.org.tw [ceas.org.tw]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 14. Furan - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Naphtho[2,1-b]furan-21-yl Acetate Crystallization

Welcome to the Advanced Crystallization Support Hub. The naphtho[2,1-b]furan-21-yl acetate moiety is the defining structural core of macrocyclic rifamycin antibiotics (such as Rifampicin and Rifapentine)[1],[2]. Crystallizing these complex active pharmaceutical ingredients (APIs) is notoriously challenging. The bulky macrocyclic ring, amphoteric nature, and highly reactive hydroquinone system make the process prone to polymorphism, solvent entrapment, and oxidative degradation[3],[4].

As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we explore the thermodynamic causality behind crystallization failures and provide self-validating protocols to ensure you isolate the correct polymorph with high chemical purity.

Part 1: Diagnostic Workflow

Before adjusting your reactor parameters, use the following diagnostic logic tree to identify the root cause of your crystallization anomaly.

Fig 1. Diagnostic workflow for resolving naphtho[2,1-b]furan-21-yl acetate crystallization anomalies.

Part 2: Troubleshooting Guide & FAQs

Q1: My crystallization yielded a product with a bulk density of 0.5 g/mL instead of the expected 0.4 g/mL. What happened? Mechanism & Causality: You have accidentally crystallized Form II (the metastable polymorph) instead of the thermodynamically stable Form I [5]. The naphtho[2,1-b]furan-21-yl acetate core is highly sensitive to solvent polarity and evaporation rates. If you used a ketone solvent (like acetone) combined with rapid evaporation, the system becomes kinetically trapped, forcing the macrocycle into the denser, polyhedral Form II lattice[6]. Solution: Switch your solvent system to a protic solvent like n-butanol. Form I has a higher dissolution enthalpy and is thermodynamically favored under slow cooling conditions in n-butanol[5].

Q2: The mother liquor and resulting crystals have turned a dark red/brown color. How do I prevent this? Mechanism & Causality: This is chemical degradation. The hydroquinone moiety attached to the naphtho[2,1-b]furan core is highly susceptible to atmospheric oxidation, especially at neutral to alkaline pH levels (pH > 7)[7]. When exposed to oxygen, it oxidizes into a rifampicin-quinone derivative, which manifests as bulky red-brown crystals[7],[8]. Solution: Implement a self-validating antioxidant system. Add ascorbic acid (sodium ascorbate) to the crystallization mixture. Ascorbic acid acts as a sacrificial reducing agent, keeping the hydroquinone intact[4],[8]. Ensure the reactor is continuously purged with inert Nitrogen ( N2​ ) gas.

Q3: Instead of distinct crystals, the API is "oiling out" (Liquid-Liquid Phase Separation) at the bottom of the reactor. Mechanism & Causality: Oiling out occurs when the supersaturation generation rate (driven by cooling) exceeds the nucleation rate. The solute concentration crosses the spinodal curve, causing the API to separate into a solute-rich liquid phase rather than forming a solid crystal lattice. Solution: You must control the trajectory through the metastable zone. Reduce your cooling rate to 7–12 °C/hour and introduce Form I seed crystals precisely between 43 °C and 48 °C[9].

Part 3: Quantitative Polymorph Data

To ensure your process is self-validating, you must utilize Process Analytical Technology (PAT) such as ATR-FTIR. The shift in the furanone carbonyl ( C=O ) stretching frequency is the definitive marker of your polymorphic outcome[10].

Physicochemical Property	Form I (Thermodynamically Stable)	Form II (Metastable)
Preferred Solvent System	n-Butanol (Cooling Crystallization)	Acetone (Evaporative Crystallization)
Bulk Density	~0.4 g/mL	~0.5 g/mL
Thermal Behavior (DSC)	Exothermic decomposition at ~260 °C	Endothermic melting at ~190–195 °C
IR: Furanone C=O Peak	1732 cm⁻¹	1643 cm⁻¹
IR: Acetyl C=O Peak	1714 cm⁻¹	1722 cm⁻¹

Part 4: Step-by-Step Methodology for Form I Crystallization

This protocol is designed as a self-validating system. By controlling the cooling ramp and utilizing in-process FTIR, you guarantee the isolation of pure Form I without oxidative degradation.

Step 1: Dissolution and Antioxidant Stabilization

• Suspend the crude naphtho[2,1-b]furan-21-yl acetate API in n-butanol at a ratio of 1:10 (w/v).

• Add 0.1% (w/w) ascorbic acid to the suspension to prevent quinone formation[7],[8].

• Purge the reactor headspace with N2​ for 15 minutes.

• Heat the mixture to 80 °C under moderate agitation (150 RPM) until complete dissolution is achieved.

Step 2: Metastable Zone Trajectory & Seeding

• Begin cooling the solution from 80 °C at a strictly controlled rate of 10 °C/hour [9].

• Monitor the internal temperature. When the solution reaches 48 °C (the upper limit of the metastable zone), introduce 1% (w/w) of pure Form I seed crystals[9].

• Hold the temperature at 48 °C for 30 minutes to allow the seed bed to mature and relieve initial supersaturation.

Step 3: Crystal Growth and Isolation

• Resume cooling at 7–10 °C/hour until the reactor reaches 10 °C[5],[9].

• Hold at 10 °C for 2 hours to maximize yield.

• Filter the slurry under a nitrogen blanket to prevent late-stage oxidation.

• Wash the filter cake with cold n-butanol (5 °C).

Step 4: Self-Validation (PAT Check)

• Pull a 1-gram sample of the wet cake and analyze it via ATR-FTIR.

• Validation Gate: Observe the furanone C=O stretch. If the peak is sharp at 1732 cm⁻¹ , proceed to vacuum drying. If a peak appears at 1643 cm⁻¹, Form II contamination has occurred[10], indicating the cooling rate was too fast or the solvent was contaminated with ketones.

Sources

• 1. CAS 13983-13-6: (8E,24E)-5,17,19-trihydroxy-23-methoxy-2,4… [cymitquimica.com]
• 2. Rifampicin（TRC-R508000-250MG）（カテゴリ：化成品） | 商品情報 | コスモ・バイオ株式会社 [search.cosmobio.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. CN103755723A - Method for preparing rifampicin I crystal form - Google Patents [patents.google.com]
• 6. CN103772413A - Preparation method of rifampicin II crystal form - Google Patents [patents.google.com]
• 7. karger.com [karger.com]
• 8. Nanoparticle-Based Rifampicin Delivery System Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN103819487A - Novel rifampin crystal form and preparing method thereof - Google Patents [patents.google.com]
• 10. icdd.com [icdd.com]

Technical Support Center: Stabilizing the Naphtho[2,1-b]furan-21-yl Acetate Core

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Subject: Preventing oxidative degradation of the naphtho[2,1-b]furan-21-yl acetate moiety (the critical macrocyclic core defining the Rifamycin class of antibiotics, including Rifampicin).

Part 1: Troubleshooting & FAQs (Mechanistic Insights)

The b]furan-21-yl acetate core contains a highly reactive hydroquinone-like structural system. During experimental setups, handling, and LC-MS analysis, this moiety is notoriously susceptible to non-enzymatic auto-oxidation, converting the active compound into an inactive quinone derivative (e.g., Rifampicin Quinone)[1].

Q1: Why do my stock solutions turn from bright orange to a dark red/brown color over time? A: This color shift is the visual hallmark of auto-oxidation. When exposed to dissolved oxygen, light, or transition metals, the hydroquinone system within the naphtho[2,1-b]furan core oxidizes into a quinone[2]. This process is highly temperature-dependent and can occur within 24–120 hours at physiologically relevant temperatures (30–50 °C)[3].

Q2: How does the pH of my experimental buffer affect the stability of this moiety? A: The core is amphoteric and highly sensitive to pH extremes:

• Acidic Media (pH < 5.0): The molecule undergoes rapid hydrolysis, cleaving into 3-formyl-rifamycin SV and 1-amino-4-methylpiperazine[2].

• Alkaline Media (pH > 7.5): The high pH accelerates the deprotonation of the hydroxyl groups on the furan core, drastically increasing the rate of auto-oxidation to the quinone form[4].

• Optimal Range: Maximum stability is achieved in near-neutral solutions (pH 6.8 – 7.0) combined with an antioxidant[2].

Q3: What is the most effective additive to prevent this oxidation during in vitro assays? A: Ascorbic acid (Vitamin C) is the gold standard. Ascorbic acid acts as a sacrificial reducing agent; it not only scavenges dissolved oxygen but also actively reduces any formed quinone back to the stable hydroquinone state[5]. Adding ascorbic acid to your dissolution media or plasma samples significantly halts the degradation pathway[6].

Part 2: Quantitative Data Summary

The table below summarizes the degradation kinetics of the b]furan-21-yl acetate core (using Rifampicin as the model compound) across different experimental conditions over 48 hours[4][7].

Experimental Condition	pH Level	Antioxidant Present	Approx. Degradation (48h)	Primary Degradation Pathway
Acidic Buffer	2.5	None	~95%	Hydrolysis (3-formyl derivative)
Weak Acidic Buffer	4.5	None	~80%	Hydrolysis
Physiological Buffer	7.4	None	~44% - 50%	Mixed (Hydrolysis & Oxidation)
Alkaline Buffer	8.5	None	~70%	Auto-oxidation (Quinone)
Physiological Buffer	7.4	Ascorbic Acid	< 10%	Stabilized

Part 3: Experimental Protocols

To ensure a self-validating system where your analytical results are not compromised by ex vivo degradation, strictly adhere to the following protocols.

Protocol A: Preparation of Oxidation-Resistant Stock Solutions

Causality: Oxygen displacement and sacrificial antioxidants prevent the initiation of the radical oxidation chain.

• Solvent Degassing: Purge your HPLC-grade solvent (e.g., Methanol or DMSO) with Argon gas for 15 minutes to displace dissolved oxygen.

• Antioxidant Priming: Dissolve Ascorbic Acid to a final concentration of 1 mg/mL into the degassed solvent before introducing your active pharmaceutical ingredient (API)[5].

• API Solubilization: Add the compound containing the b]furan-21-yl acetate core to achieve your target stock concentration. Mix gently via vortexing.

• Storage: Aliquot the solution into amber glass vials to prevent photo-oxidation. Blanket the headspace of each vial with Argon gas before capping tightly. Store immediately at -80 °C.

Protocol B: LC-MS/HPLC Sample Preparation & Mobile Phase Optimization

Causality: Biological matrices (like plasma) contain trace metals and enzymes that accelerate oxidation. Quenching must be immediate.

• Matrix Stabilization: Immediately upon collection of biological samples, spike the matrix with an ascorbic acid solution (final concentration of 0.1% w/v)[1].

• pH Adjustment: Buffer the sample using 5 mM ammonium acetate to maintain a pH of 6.8 – 7.0.

• Protein Precipitation: Extract the compound using cold methanol (-20 °C) to precipitate proteins while minimizing thermal degradation. Centrifuge at 14,000 x g for 10 minutes at 4 °C.

• Chromatography: Utilize a mobile phase consisting of 5 mM ammonium acetate and acetonitrile (both containing 0.1% formic acid)[1]. Maintain the autosampler strictly at 4 °C during the run.

Part 4: Degradation & Stabilization Pathway

Degradation pathways of the b]furan-21-yl acetate core and targeted stabilization interventions.

Sources

• 1. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Evaluation of the effect of temperature on the stability and antimicrobial activity of rifampicin quinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nanoparticle-Based Rifampicin Delivery System Development [mdpi.com]
• 5. pharmatutor.org [pharmatutor.org]
• 6. academicjournals.org [academicjournals.org]
• 7. japsonline.com [japsonline.com]

Reference Data & Comparative Studies

Validating b]Furan-21-yl acetate purity using 1H and 13C NMR spectroscopy

Validating the Purity of Rifamycin Derivatives (Naphtho[2,1-b]furan-21-yl acetate Core) Using 1 H and 13 C NMR Spectroscopy

The naphtho[2,1-b]furan-21-yl acetate moiety forms the highly complex, macrocyclic core of the rifamycin class of antibiotics (including Rifampicin and Rifapentine). Validating the absolute purity of this multi-chiral, highly functionalized structure is a persistent bottleneck in drug development. Due to its zwitterionic nature, susceptibility to oxidation, and vulnerability to ansa-bridge cleavage, traditional chromatographic methods often struggle with matrix effects and the lack of primary reference standards.

As a Senior Application Scientist, I have designed this guide to objectively compare Quantitative Nuclear Magnetic Resonance (qNMR) against traditional chromatographic alternatives, providing a self-validating, step-by-step protocol for assessing the structural integrity and purity of the naphtho[2,1-b]furan-21-yl acetate core.

Objective Comparison: qNMR vs. Chromatographic Alternatives

While High-Performance Liquid Chromatography (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS) are industry standards for routine batch release, 1 H and 13 C qNMR offer unparalleled advantages for primary purity validation and structural elucidation without the need for a target-specific reference standard[1].

Table 1: Performance Comparison for Rifamycin Purity Validation

Analytical Parameter	1 H / 13 C qNMR	HPLC-UV	LC-MS/MS
Primary Standard Required	No (Uses universal internal standard)	Yes (Requires highly pure target standard)	Yes (Requires isotopic/target standard)
Structural Resolution	Excellent (Differentiates tautomers & conformers)	Poor (Relies solely on retention time)	Good (Mass/charge ratio, but misses isomers)
Sample Recovery	100% (Non-destructive)	0% (Destructive)	0% (Destructive)
Quantification Limit (LOQ)	~1-5 mM	~0.1 µM	~1-10 nM
Analysis Time	15-30 mins (1D 1 H)	10-45 mins	5-20 mins
Degradant Identification	Direct structural assignment of cleaved bonds	Requires secondary isolation	Identifies mass shifts, structural gaps remain

Causality & Expert Insights: The Science Behind the Method

To achieve a self-validating analytical system, one must understand why specific experimental conditions are chosen. The naphtho[2,1-b]furan-21-yl acetate core is not a static molecule; its conformation is heavily solvent-dependent.

• Solvent Dynamics and the Zwitterion Effect: When analyzing this core, the choice of deuterated solvent dictates the observable conformers. In protic solvents or DMSO- d6​ , the molecule adopts a zwitterionic form where the OH-8 proton transfers to the piperazine nitrogen[2]. This creates an exceptionally strong intramolecular hydrogen bond, yielding a highly deshielded 1 H NMR signal at approximately 15.8 ppm [2]. Monitoring this specific resonance provides an immediate, self-validating check of the macrocyclic ring's conformational integrity.

• Detecting Ansa-Bridge Cleavage: The core is highly susceptible to hydrolysis or enzymatic degradation (e.g., via rifampicin monooxygenase), which cleaves the C2-N1 bond[3]. If this occurs, the 1 H NMR spectrum will immediately flag the degradation by splitting the amide protons into two distinct, magnetically inequivalent peaks at 7.07 ppm and 7.23 ppm [3].

• Relaxation Kinetics ( T1​ ): For absolute quantification, integrating peak areas requires that all protons fully relax between pulses. The acetate methyl protons on the furan ring have lengthy longitudinal relaxation times ( T1​ ). Therefore, a relaxation delay ( D1​ ) of at least 20 seconds is mandatory to ensure >99% magnetization recovery[1].

Fig 1. Degradation pathways of the rifamycin core and their corresponding NMR spectral markers.

Self-Validating Experimental Protocol

This methodology ensures that every sample acts as its own internal control, verifying both structural integrity and absolute purity simultaneously.

Step 1: Sample Preparation (Internal Standard Calibration)

• Select the Internal Standard (IS): Use Maleic acid or Dimethyl sulfone (DMSO 2​ ) as an internal standard. These provide sharp, distinct singlets that do not overlap with the complex multiplet region (2.0–6.5 ppm) of the naphtho[2,1-b]furan-21-yl acetate core[1].

• Weighing: Accurately weigh ~15 mg of the rifamycin derivative and ~5 mg of the IS using a microbalance (precision ±0.01 mg) into a clean glass vial.

• Solvation: Dissolve the mixture in 600 µL of high-purity DMSO- d6​ (99.9% D). Vortex for 60 seconds to ensure complete dissolution.

• Transfer: Transfer 550 µL of the homogenous solution into a standard 5 mm NMR tube.

Step 2: NMR Acquisition Parameters

To guarantee quantitative accuracy, utilize the following optimized parameters on a 400 MHz (or higher) NMR spectrometer[1]:

• Pulse Sequence: 1D 1 H with a 90° pulse angle (zg30 or zg90).

• Spectral Width: 20 ppm (to ensure the 15.8 ppm zwitterionic OH-8 peak is captured)[2].

• Relaxation Delay ( D1​ ): 20 seconds (Critical for full T1​ recovery)[1].

• Number of Scans (NS): 32 to 64 (depending on desired Signal-to-Noise ratio)[1].

• Temperature: Regulated at 298 K.

Self-Validation Check: Before proceeding to quantification, run a rapid 2D 1 H- 13 C HMBC experiment. Verify the correlation between the primary amide proton and the C15/C16 carbons. A lack of correlation to C2 confirms ansa-bridge cleavage[3], invalidating the batch.

Fig 2. Self-validating qNMR workflow for macrocyclic purity determination.

Step 3: Data Processing and Quantification

• Phase and Baseline Correction: Apply strict manual zero- and first-order phase corrections. Use a polynomial baseline correction to ensure the integral regions rest perfectly flat.

• Integration: Integrate the IS peak and a distinct, isolated peak of the rifamycin core (e.g., the acetate methyl protons at ~2.0 ppm or the isolated aromatic protons).

• Calculation: Calculate the absolute purity ( Px​ ) using the fundamental qNMR equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

(Where I = Integral area, N = Number of nuclei, M = Molar mass, W = Gravimetric weight, and P = Purity of the standard).

References

• Accurate and Precise External Calibration Enhances the Versatility of Quantitative NMR (qNMR) Analytical Chemistry[Link]

• Structural Evidence for Rifampicin Monooxygenase Inactivating Rifampicin by Cleaving its Ansa-Bridge Scholars' Mine[Link]

• NMR of Natural Products as Potential Drugs Molecules (PMC)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. NMR of Natural Products as Potential Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarsmine.mst.edu [scholarsmine.mst.edu]

Comparative analysis of b]Furan-21-yl acetate against standard inhibitors

Title: Comparative Analysis of the b]Furan-21-yl Acetate Core (Rifampicin) Against Standard RNAP Inhibitors

Executive Summary & Nomenclature Decoding

In structural pharmacology, the moiety b]furan-21-yl acetate serves as the terminal structural descriptor in the IUPAC nomenclature of Rifampicin (and related rifamycins)[1]. As a Senior Application Scientist, I frequently encounter confusion regarding complex IUPAC fragments; however, recognizing this naphtho-furan core is critical, as it defines one of the most potent classes of bacterial DNA-dependent RNA polymerase (RNAP) inhibitors.

This guide provides an objective, data-driven comparative analysis of the Rifampicin core against other standard RNAP inhibitors. To provide a robust comparative baseline, we will evaluate it against Fidaxomicin (lipiarmycin A3), another macrocyclic RNAP inhibitor with a fundamentally different binding mechanism, and Alpha-Amanitin , a eukaryotic RNAP II inhibitor used for selectivity profiling.

Section 1: Mechanistic Causality & Structural Biology

Bacterial RNAP is a multi-subunit holoenzyme (α2ββ′ω) responsible for all transcription. While both the b]furan-21-yl acetate core (Rifampicin) and Fidaxomicin target this complex, their spatial binding and kinetic consequences are fundamentally divergent:

• Rifampicin (b]furan-21-yl acetate core): Binds to a highly conserved pocket in the β-subunit, positioned immediately adjacent to the active center. Crucially, it does not prevent the formation of the first phosphodiester bond. Instead, it acts via steric occlusion , blocking the RNA exit channel and preventing the extension of nascent RNA beyond 2-3 nucleotides, resulting in abortive initiation[2].

• Fidaxomicin: Binds at the base of the RNAP "clamp" (switch region). It acts earlier in the transcription cycle by functioning as a molecular "doorstop." It jams the clamp in an open conformational state, preventing the enzyme from securing and melting promoter DNA[3].

Mechanistic divergence between Rifampicin and Fidaxomicin in bacterial RNAP inhibition.

Section 2: Comparative Quantitative Data

The structural divergence between these inhibitors dictates their spectrum of activity and potency. The following table synthesizes experimental data comparing Rifampicin against Fidaxomicin and the eukaryotic control, Alpha-Amanitin.

Inhibitor	Target Site	E. coli RNAP IC50	M. tuberculosis RNAP IC50	Primary Mechanism
Rifampicin	β-subunit (RNA exit)	~0.02 µM	< 0.05 µM	Steric occlusion (Abortive initiation)
Fidaxomicin	Clamp base (Switch)	~8.0 - 53 µM	~0.2 µM	Clamp jamming (Prevents DNA melting)
Alpha-Amanitin	RNAP II (Eukaryotic)	> 100 µM	> 100 µM	Translocation block (Negative Control)

Data synthesized from structural and kinetic assays[4][5]. Note: Fidaxomicin's potency against M. tuberculosis is highly sensitized by the presence of the Actinobacteria-specific transcription factor RbpA, explaining the vast IC50 discrepancy between species[4].

Section 3: Self-Validating Experimental Protocol

To objectively compare these inhibitors in a preclinical setting, we utilize a fluorescence-based abortive initiation assay. This protocol is designed as a self-validating system ; it incorporates specific mutant controls to ensure that any observed loss of signal is strictly due to on-target RNAP inhibition rather than assay interference (e.g., compound aggregation or non-specific DNA intercalation).

Self-validating high-throughput workflow for in vitro RNAP abortive initiation assays.

Step-by-Step Methodology & Causality:

• Holoenzyme-DNA Complex Formation:

  • Action: Incubate 50 nM recombinant E. coli RNAP holoenzyme with 100 nM promoter-containing DNA template in transcription buffer (40 mM Tris-HCl, 50 mM KCl, 10 mM MgCl2, pH 7.9) for 15 minutes at 37°C.

  • Causality: Pre-forming the open promoter complex ensures that the assay measures the inhibitor's effect on initiation/elongation rather than non-specific DNA binding or holoenzyme assembly.

• Inhibitor Incubation (The Critical Window):

  • Action: Add the b]furan-21-yl acetate core (Rifampicin) or Fidaxomicin at varying concentrations (0.001 to 100 µM). Incubate for 10 minutes.

  • Causality: Rifampicin must bind before RNA transcripts exceed 3 nucleotides. If NTPs were added first, the enzyme would clear the promoter, and Rifampicin would lose efficacy, leading to false negatives[1].

• Self-Validating Controls (Internal Integrity):

  • Action: Run parallel reactions using the [S531L]β-RNAP mutant [5] and Alpha-Amanitin .

  • Causality: The S531L mutation alters the Rifampicin binding pocket. If a novel derivative of the b]furan-21-yl acetate core inhibits the wild-type but fails to inhibit the S531L mutant, it definitively proves on-target specificity. Alpha-amanitin is run to confirm the assay is free of eukaryotic RNAP contamination.

• Reaction Initiation & Readout:

  • Action: Initiate transcription by adding a nucleotide mix containing fluorescently labeled UTP (e.g., ATTO-labeled UTP) alongside unlabeled ATP, CTP, and GTP. Quench after 20 minutes with EDTA (chelates Mg2+ to stop the reaction).

  • Causality: Measuring the incorporation of fluorescent UTP into short abortive transcripts directly quantifies the steric occlusion mechanism.

Sources

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• 4. elifesciences.org [elifesciences.org]
• 5. AFFINITY SELECTION-MASS SPECTROMETRY IDENTIFIES A NOVEL ANTIBACTERIAL RNA POLYMERASE INHIBITOR - PMC [pmc.ncbi.nlm.nih.gov]